Cas no 24380-92-5 (N-Methyl anabasine)

• Product Name: N-Methyl anabasine
• CAS No: 24380-92-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 285279
• PubChem ID: 927709
• Update Time: 2025-04-24

N-Methyl anabasine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[(2S)-1-methyl-2-piperidinyl]-
• N-Methyl Anabasine
• WHI-P154
• 2,3'-Bipyridine,1,4,5,6-tetrahydro-1-methyl
• N-Methyl-anabasein
• CHEMBL3640783
• 24380-92-5
• Q63395581
• AKOS006273453
• 3-[(2S)-1-Methyl-2-piperidinyl]pyridine
• Anabasine, 1-methyl-
• N-Methylanabasine
• UNII-6F89FI7JTI
• (-)-Methylanabasine
• S-(-)-Methylanabasine
• 6F89FI7JTI
• NS00094166
• WHAIHNKQZOMXJJ-NSHDSACASA-N
• 3-[(2S)-1-methylpiperidin-2-yl]pyridine
• (S)-3-(1-Methyl-2-piperidinyl)pyridine
• Pyridine, 3-(1-methyl-2-piperidinyl)-, (S)-
• SCHEMBL3612339
• 1-Methyl-2-(3-pyridinyl)piperidine #
• US8609708, 94 N-Methylanabasine
• (S)-3-(1-methylpiperidin-2-yl)pyridine
• DTXSID701278607
• BDBM109781
• N-Methyl anabasine

• Inchi： 1S/C11H16N2/c1-13-8-3-2-6-11(13)10-5-4-7-12-9-10/h4-5,7,9,11H,2-3,6,8H2,1H3/t11-/m0/s1
• InChI Key： WHAIHNKQZOMXJJ-NSHDSACASA-N
• SMILES： N1(C)CCCC[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1
• Boiling Point: 53-54°C/ 0.1mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.522
• PSA: 16.13000
• LogP: 2.17630

N-Methyl anabasine Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on N-Methyl anabasine

Pyridine,3-[(2S)-1-methyl-2-piperidinyl]-: A Comprehensive Overview

Pyridine,3-[(2S)-1-methyl-2-piperidinyl]-, also known by its CAS number 24380-92-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and features a substituted piperidine group at the 3-position. The (2S) configuration of the piperidine ring adds a layer of complexity to its structure, making it a chiral molecule with potential applications in asymmetric synthesis and drug development.

The synthesis of Pyridine,3-[(2S)-1-methyl-2-piperidinyl]- involves a series of carefully designed organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic approaches, to streamline its production. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

In terms of pharmacological properties, Pyridine,3-[(2S)-1-methyl-2-piperidinyl]- has shown promising activity in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a potential candidate for treating conditions such as chronic pain and inflammation. Recent studies have highlighted its ability to modulate neurogenic inflammation without causing significant adverse effects, which underscores its therapeutic potential.

The stereochemistry of this compound plays a crucial role in its biological activity. The (2S) configuration ensures that the molecule interacts selectively with its target receptors, thereby enhancing its efficacy. This stereochemical specificity is a key factor in drug design and has been extensively studied using computational modeling techniques. Advanced molecular dynamics simulations have provided insights into the binding modes and conformational flexibility of this compound, further aiding in its optimization for therapeutic use.

Beyond pharmacology, Pyridine,3-[(2S)-1-methyl-2-piperidinyl]- has found applications in materials science and catalysis. Its unique electronic properties make it a valuable component in the development of novel materials for energy storage and conversion. Researchers have explored its use as an electrocatalyst in hydrogen evolution reactions (HER), where it demonstrates exceptional catalytic activity under acidic conditions.

In conclusion, Pyridine,3-[(2S)-1-methyl-2-piperidinyl]-, or CAS No. 24380-92-5, is a versatile compound with diverse applications across multiple scientific disciplines. Its chiral structure, efficient synthesis methods, and promising pharmacological profile make it an exciting subject for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.